Cas no 82822-12-6 (L-Threonine,homopolymer)

• Product Name: L-Threonine,homopolymer
• CAS No: 82822-12-6
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 708606
• PubChem ID: 701825
• Update Time: 2025-05-28

L-Threonine,homopolymer Chemical and Physical Properties

Names and Identifiers

• L-Threonine,homopolymer
• POLY-L-THREONINE
• 2-[5-(4-methylphenyl)tetrazol-2-yl]acetic acid
• 82822-12-6
• 2-(5-(p-Tolyl)-2H-tetrazol-2-yl)aceticacid
• 2-(5-(p-Tolyl)-2H-tetrazol-2-yl)acetic acid
• CHEMBL1728988
• SDCCGMLS-0027679.P002
• MLS000063371
• EN300-14873
• HMS2318G23
• AKOS000294841
• CCG-237144
• MFCD01313023
• (5-p-Tolyl-tetrazol-2-yl)-acetic acid
• 2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid
• 2-(5-p-tolyl-2H-tetrazol-2-yl)acetic acid
• SMR000075087
• [5-(4-methylphenyl)-2H-tetrazol-2-yl]acetic acid
• DTXSID901002929
• CS-0234867
• Z108564460
• 81595-00-8
• Oprea1_681716
• LS-02059
• [5-(4-methylphenyl)-1,2,3,4-tetrazol-2-yl]acetic acid
• STK501674
• ALBB-005538
• 2H-Tetrazole-2-aceticacid, 5-(4-methylphenyl)-

• MDL： MFCD00213033
• Inchi： 1S/C10H10N4O2/c1-7-2-4-8(5-3-7)10-11-13-14(12-10)6-9(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： QBJSWVLDHWIJDK-UHFFFAOYSA-N
• SMILES： OC(CN1N=NC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.9Ų

L-Threonine,homopolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on L-Threonine,homopolymer

Introduction to L-Threonine, homopolymer (CAS No. 82822-12-6)

L-Threonine, homopolymer, identified by the Chemical Abstracts Service Number (CAS No.) 82822-12-6, is a synthetic polymer derived from the essential amino acid threonine. This compound has garnered significant attention in the field of biochemical research and pharmaceutical applications due to its unique structural and functional properties. The homopolymeric nature of this substance implies a linear chain composed exclusively of threonine monomers, which distinguishes it from copolymers or other mixed-chain polymers.

The synthesis of L-Threonine, homopolymer typically involves polymerization reactions such as ring-opening polymerization or condensation reactions, depending on the desired molecular weight and chain architecture. These synthetic pathways are carefully controlled to ensure high purity and uniformity, which are critical for its intended applications. The resulting polymer exhibits a high degree of crystallinity and specific physicochemical properties, including solubility, stability, and mechanical strength, making it suitable for various industrial and research purposes.

In recent years, L-Threonine, homopolymer has been explored in several cutting-edge research areas. One notable application is in the development of biodegradable polymers for medical implants and drug delivery systems. The biocompatibility of threonine-based polymers allows them to be integrated into biological systems without eliciting adverse immune responses. Furthermore, their degradation products are typically non-toxic and can be metabolized by the body, aligning with the growing demand for sustainable and eco-friendly materials.

Another emerging field where L-Threonine, homopolymer shows promise is in nanotechnology and material science. Researchers have leveraged its unique molecular structure to create nano-scale scaffolds for tissue engineering applications. These scaffolds provide an optimal environment for cell growth and differentiation, potentially revolutionizing regenerative medicine. The ability to tailor the polymer's properties—such as molecular weight and cross-linking density—further enhances its versatility in these applications.

Additionally, L-Threonine, homopolymer has been investigated for its potential role in catalysis and chemical sensing. Its porous structure and surface chemistry make it an excellent candidate for adsorbent materials or catalyst supports. In chemical sensing applications, the polymer's sensitivity to environmental stimuli—such as pH changes or metal ion presence—can be exploited to develop novel sensors with high selectivity and sensitivity.

The pharmaceutical industry has also shown interest in L-Threonine, homopolymer due to its potential as a carrier for peptide and protein drugs. The polymer's ability to stabilize bioactive molecules while facilitating controlled release makes it an attractive candidate for formulations requiring precise dosing and extended therapeutic effects. Preclinical studies have demonstrated its efficacy in delivering therapeutic agents across various biological barriers, paving the way for new drug development strategies.

From an industrial perspective, L-Threonine, homopolymer finds utility in the production of specialty chemicals and coatings. Its chemical stability under extreme conditions makes it suitable for high-performance coatings that require resistance to heat, UV radiation, or chemical corrosion. These coatings are applied in aerospace, automotive, and electronics industries where durability is paramount.

Environmental considerations have further driven research into L-Threonine, homopolymer as a sustainable alternative to traditional petroleum-based polymers. The use of renewable resources like threonine reduces the carbon footprint associated with polymer production while maintaining or even enhancing performance characteristics. This aligns with global efforts to develop greener materials that meet societal needs without compromising environmental integrity.

The future prospects of L-Threonine, homopolymer are promising as ongoing research continues to uncover new applications and refine manufacturing processes. Advances in polymer chemistry and processing techniques are expected to expand its utility across multiple sectors, from healthcare to environmental technology. Collaborative efforts between academia and industry will be crucial in translating these findings into commercially viable products that address real-world challenges.